Cas no 2228466-67-7 (2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine)

• Product Name: 2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine
• CAS No: 2228466-67-7
• MF: C₅H₈N₄O₃
• MW: 172.142020225525
• CID: 6096337
• PubChem ID: 165668984
• Update Time: 2023-12-27

2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine
• 2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine
• 2228466-67-7
• EN300-1791586

• Inchi： 1S/C5H8N4O3/c6-1-2-12-5-4(9(10)11)3-7-8-5/h3H,1-2,6H2,(H,7,8)
• InChI Key： RMDPSYIZENQDEY-UHFFFAOYSA-N
• SMILES： O(C1=C(C=NN1)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 172.05964013g/mol
• Monoisotopic Mass: 172.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų